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Abstract

AZD-PEG2-Acid, with the CAS number 1807518-70-2, is a heterobifunctional linker molecule
integral to the field of bioconjugation and drug development. This technical guide provides a
comprehensive overview of its chemical properties, mechanism of action in conjugation
chemistries, and its applications, particularly in the construction of antibody-drug conjugates
(ADCs) and other targeted therapeutic systems. The document outlines the synthetic pathways
involving its azide and carboxylic acid functionalities and presents available data in a structured
format for clarity. Experimental workflows and logical relationships are visualized to facilitate a
deeper understanding of its utility in creating advanced therapeutic and diagnostic agents.

Introduction

AZD-PEG2-Acid is a polyethylene glycol (PEG) derivative that serves as a molecular bridge,
connecting two different molecules with high specificity and efficiency. It is characterized by the
presence of two distinct reactive moieties at its termini: an azide (-Ns) group and a carboxylic
acid (-COOH) group. This dual functionality allows for orthogonal conjugation strategies, where
each end of the linker can be reacted independently under different chemical conditions. The
short PEG spacer, consisting of two ethylene glycol units, enhances the solubility and
bioavailability of the resulting conjugate while providing spatial separation between the
conjugated molecules. These properties make AZD-PEG2-Acid a valuable tool in the design of
complex biomolecules with tailored pharmacokinetic and pharmacodynamic profiles.
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Chemical and Physical Properties

A summary of the key chemical and physical properties of AZD-PEG2-Acid is presented in the
table below. This information is crucial for its handling, storage, and use in experimental

settings.
Property Value
CAS Number 1807518-70-2
Molecular Formula C20H26N207
Molecular Weight 406.43 g/mol
Appearance White to off-white solid
Solubility Soluble in DMSO, DMF, and other organic
solvents
Storage Recommended storage at -20°C

Mechanism of Action in Bioconjugation

The utility of AZD-PEG2-Acid lies in its ability to participate in two distinct and highly specific
chemical reactions, enabling the sequential and controlled linkage of different molecular
entities.

Azide Group Reactivity: Click Chemistry

The azide moiety is primarily utilized in "click chemistry," a class of reactions known for their
high yield, specificity, and biocompatibility. The most common of these is the Copper(l)-
catalyzed Azide-Alkyne Cycloaddition (CUAAC). In this reaction, the azide group of AZD-PEG2-
Acid reacts with a terminal alkyne on a target molecule to form a stable triazole linkage. A
strain-promoted azide-alkyne cycloaddition (SPAAC) is an alternative that proceeds without a
cytotoxic copper catalyst, making it suitable for reactions in living systems. This bioorthogonal
reaction is widely used for labeling biomolecules and attaching drug payloads.
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Figure 1: Azide-Alkyne Click Chemistry Pathway.

Carboxylic Acid Group Reactivity: Amide Bond
Formation

The terminal carboxylic acid can be activated to react with primary amines, such as the lysine
residues on proteins or antibodies, to form a stable amide bond. This reaction is typically
mediated by carbodiimide coupling agents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide
(EDC) in the presence of N-hydroxysuccinimide (NHS) or Hydroxybenzotriazole (HOBL) to
enhance efficiency and reduce side reactions.
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¢ To cite this document: BenchChem. [In-Depth Technical Guide: AZD-PEG2-Acid (CAS
1807518-70-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b12279242#azd-peg2-acid-cas-number-1807518-70-
2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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